Benzoic acid, 3-amino-5-(1-methylethoxy)-
Overview
Scientific Research Applications
Biosynthesis of Natural Products : 3-Amino-5-hydroxy benzoic acid (3,5-AHBA), a related compound, serves as a precursor for a large group of natural products. These include naphthalenic and benzenic ansamycins, saliniketals, and mitomycins. The biosynthesis of AHBA-derived natural products incorporates molecular genetics, chemical, and biochemical perspectives (Kang, Shen, & Bai, 2012).
Chemical Analysis and Stability : A method for the assay of a related compound, benzoic acid 2-chloro-5-[[(1-methylethoxy)thioxomethyl]amino]-, was developed, showing good stability and protein binding in various plasma samples (Nomeir, Mccomish, Mongan, Covey, & Ferrala, 1994).
Microbial Biosynthesis in Escherichia coli : 3-amino-benzoic acid (3AB), a structurally similar compound, is a crucial building block for various compounds. A microbial biosynthetic system for 3AB production from glucose was established, demonstrating that co-culture engineering can enhance production significantly (Zhang & Stephanopoulos, 2016).
Synthesis and Characterization of Complexes : Studies on the synthesis and characterization of complexes derived from similar compounds, like azo ligands based on benzoic acid derivatives, indicate their potential in various chemical and biological applications (Jaber, Kyhoiesh, & Jawad, 2021).
Doping in Polyaniline : Benzoic acid and its derivatives, such as 3-aminobenzoic acid, have been used as dopants for polyaniline, influencing its properties and applications in material science (Amarnath & Palaniappan, 2005).
Applications in Coordination Polymers : Derivatives of 3,5-dihydroxy benzoic acid have been used to create lanthanide-based coordination polymers, which show potential in the study of photophysical properties (Sivakumar, Reddy, Cowley, & Butorac, 2011).
Mechanism of Action
Target of Action
Similar compounds such as aminosalicylic acid have been found to target mycobacterium tuberculosis .
Mode of Action
Aminosalicylic acid, a compound with a similar structure, has been reported to inhibit folic acid synthesis . It binds to pteridine synthetase with greater affinity than para-aminobenzoic acid, effectively inhibiting the synthesis of folic acid .
Biochemical Pathways
It’s worth noting that similar compounds like aminosalicylic acid have been found to inhibit the synthesis of folic acid , which is crucial for the survival and growth of certain bacteria.
Pharmacokinetics
Similar compounds like benzoic acid are known to be conjugated to glycine in the liver and excreted as hippuric acid .
Result of Action
Compounds with similar structures have been found to exhibit antioxidant properties .
Action Environment
It’s worth noting that the stability of similar compounds, such as boronic esters, can be influenced by factors like air and moisture .
properties
IUPAC Name |
3-amino-5-propan-2-yloxybenzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO3/c1-6(2)14-9-4-7(10(12)13)3-8(11)5-9/h3-6H,11H2,1-2H3,(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHPORCBDUVPPHS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC(=CC(=C1)N)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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